2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine

• Molecular Formula: C14H19N5O5
• Molecular Weight: 337.33 g/mol
• InChI: InChI=1S/C14H19N5O5/c15-13-16-3-7-11(17-13)19(14(23)18(7)4-6-1-2-6)12-10(22)9(21)8(5-20)24-12/h3,6,8-10,12,20-22H,1-2,4-5H2,(H2,15,16,17)/t8-,9+,10-,12-/m1/s1
• InChIKey: NYQSVFKWIRQSQR-DTHBNOIPSA-N

2-Amino-7-cyclopropylmethyl-7,8-dihydro-8-oxo-9-(beta-D-xylofuranosyl)purine: Overview

2-Amino-7-cyclopropyl methyl-7,8-dihydro-8-oxo-9-(beta-D-xylo furanosyl)purine (CAS 2389988-30-9; also designated G159-82 and PTPD-2 Confidential) is a purine nucleoside analog . This compound belongs to a class of antimetabolites that target indolent lymphoid malignancies, with anticancer mechanisms dependent on inhibition of DNA synthesis and induction of apoptosis .

Purine nucleoside analog for SAR and target engagement studies

N7-cyclopropylmethyl group supports lipophilicity modulation research

β-D-xylofuranosyl sugar enables metabolic stability and transport profiling

2-Amino substitution for base-pairing specificity and enzyme recognition studies

Key Research Differentiators

Despite the broad class-level activity of purine nucleoside analogs, structural variations—including the specific sugar moiety (β-D-xylofuranosyl vs. β-D-ribofuranosyl), the N7-cyclopropylmethyl substituent, and the presence of the 2-amino group—profoundly influence target affinity, cellular uptake, and metabolic stability [1]. Therefore, generic substitution is scientifically unjustified; procurement must be compound-specific.

7-Propargyl analog (CAS 2389988-53-6)

Replacing cyclopropylmethyl with propargyl alters N7 substituent size and lipophilicity, which may shift cellular permeability and target engagement profiles.

Guanine derivative (CAS 2389988-23-0)

Lacks the 2-amino group present in the target compound; this absence can change base-pairing specificity and enzyme recognition, limiting direct interchangeability.

Ribofuranosyl-based analogs

Substituting the xylofuranosyl sugar with ribofuranosyl may alter metabolic stability and nucleoside transporter affinity, leading to divergent cytotoxicity and pharmacokinetic outcomes.

• [1] MedChemExpress. 7-Cyclopropyl methyl-7,8-dihydro-8-oxo-9-(β-D-ribofuranosyl)guanine. Product Datasheet. View Source

Procurement Evidence

N7-Cyclopropylmethyl vs. Propargyl Substitution

The target compound incorporates a β-D-xylofuranosyl sugar moiety, whereas the closely related analog 7-Cyclopropyl methyl-7,8-dihydro-8-oxo-9-(β-D-ribofuranosyl)guanine contains a β-D-ribofuranosyl sugar. Class-level studies on nucleoside analogs demonstrate that the xylofuranosyl configuration can alter substrate recognition by nucleoside transporters and kinases, leading to differential intracellular accumulation and phosphorylation efficiency compared to ribofuranosyl counterparts [1]. Direct head-to-head quantitative data for this specific pair is not available in the public domain; this evidence is class-level inference.

N7 Substituent Comparison

Class-level inference

MW 337.33 Da (cyclopropylmethyl) vs 321.29 Da (propargyl), Δ 16.04 Da

Supports N7-substituent SAR and permeability study design

No direct biological comparison available

Evidence Dimension	Sugar moiety influence on cellular pharmacology
Target Compound Data	β-D-xylofuranosyl sugar
Comparator Or Baseline	7-Cyclopropyl methyl-7,8-dihydro-8-oxo-9-(β-D-ribofuranosyl)guanine (β-D-ribofuranosyl sugar)
Quantified Difference	No direct quantitative comparison available
Conditions	Class-level nucleoside analog pharmacology

Why This Matters

The distinct sugar moiety necessitates procurement of the exact compound to ensure reproducible biological activity.

• [1] MedChemExpress. 7-Cyclopropyl methyl-7,8-dihydro-8-oxo-9-(β-D-ribofuranosyl)guanine. Product Datasheet. View Source

Xylofuranosyl vs. Ribofuranosyl Sugar Moiety

The target compound features an N7-cyclopropylmethyl group, contrasting with the N7-n-propyl group in 7-n-Propyl-7,8-dihydro-8-oxo-9-(beta-D-xylofuranosyl)guanine . Cyclopropyl-containing moieties are known in medicinal chemistry to confer increased metabolic stability and unique conformational constraints compared to linear alkyl chains, potentially altering binding interactions with purine metabolic enzymes . Direct comparative data for these two compounds is not publicly available; this is a class-level inference.

Sugar Moiety Comparison

Class-level inference

Class-level: N9-xylofuranosyl IC50 27.63 μM (DU-145); regioisomer differential up to 2.6-fold

Supports sugar-dependent selectivity research in cell models

Target compound not directly tested

Evidence Dimension	N7 substituent effect on compound properties
Target Compound Data	N7-cyclopropylmethyl group
Comparator Or Baseline	7-n-Propyl-7,8-dihydro-8-oxo-9-(beta-D-xylofuranosyl)guanine (N7-n-propyl group)
Quantified Difference	No direct quantitative comparison available
Conditions	Class-level medicinal chemistry principles

Why This Matters

The unique cyclopropylmethyl substituent distinguishes this compound from linear alkyl analogs, making it essential for SAR studies.

Purity and Handling Specifications

The target compound possesses a 2-amino group, whereas 7-Cyclopropylmethyl-7,8-dihydro-8-oxo-9-(β-D-xylofuranosyl) guanine lacks this functional group . In purine nucleoside analogs, the 2-amino group is critical for Watson-Crick base pairing and recognition by cellular enzymes such as adenosine deaminase and guanine deaminase . The presence or absence of this group can significantly alter the compound's metabolic fate and incorporation into nucleic acids. Direct quantitative data for this specific comparison is not available; this is a class-level inference.

Purity & Molecular Weight

Cross-study comparable

Purity ≥98%, MW 337.33 Da (vs guanine analog MW 353.33, Δ 16.00 Da)

High purity suitable for in vivo assay reliability

Vendor specification; formulation solubility may differ

Evidence Dimension	2-amino group influence on enzyme recognition
Target Compound Data	2-amino group present
Comparator Or Baseline	7-Cyclopropylmethyl-7,8-dihydro-8-oxo-9-(β-D-xylofuranosyl) guanine (no 2-amino group)
Quantified Difference	No direct quantitative comparison available
Conditions	Class-level nucleoside biochemistry

Why This Matters

The 2-amino group is a key structural determinant for biological activity; procurement of the exact analog is required for valid mechanistic studies.

Thermal Stability and Shipping Logistics

The target compound is supplied with a purity specification of ≥98% . While comparative purity data for analogs from different vendors is not uniformly reported, this high purity standard is a supporting factor for ensuring consistent biological results, particularly in sensitive cell-based assays.

Shipping Stability

Supporting evidence

Stable at room temperature for several days; room temperature shipping supported

Reduces cold-chain logistics for global procurement

Comparator temporal stability data not provided

Evidence Dimension	Chemical purity
Target Compound Data	≥98%
Comparator Or Baseline	Not consistently reported for direct analogs
Quantified Difference	Not applicable
Conditions	Vendor specification

Why This Matters

High purity reduces the risk of confounding biological effects from impurities.

Research Applications

SAR Studies of N7-Substituted Purine Nucleosides

This compound serves as a precise probe to investigate how the β-D-xylofuranosyl sugar and N7-cyclopropylmethyl group modulate anti-proliferative activity and apoptosis induction in indolent lymphoma cell lines, compared to ribofuranosyl or linear alkyl analogs [1].

Xylose vs. Ribose Nucleoside Metabolism

Researchers can employ this xylofuranosyl analog to evaluate differences in cellular uptake and intracellular phosphorylation by nucleoside kinases, leveraging the unique sugar configuration to dissect transporter and kinase specificity [1].

In Vivo Antitumor Efficacy in Lymphoid Malignancy Models

The cyclopropylmethyl and 2-amino modifications are structural features of interest for medicinal chemists aiming to design analogs with enhanced resistance to deamination and improved pharmacokinetic profiles [1].

Application

Selection Property

Validation Focus

N7-substituent SAR studies

Cyclopropylmethyl vs propargyl lipophilicity

Cellular uptake and target engagement assays

Xylose nucleoside metabolism studies

Xylofuranosyl sugar configuration

Metabolic stability and transport profiling

Lymphoid malignancy model-response studies

High purity (≥98%) for in vivo formulation

Xenograft model PK/PD correlation

Formulation and prodrug research

Moderate molecular weight and DMSO solubility

Loading efficiency and release kinetics

• [1] MedChemExpress. 7-Cyclopropyl methyl-7,8-dihydro-8-oxo-9-(β-D-ribofuranosyl)guanine. Product Datasheet. View Source